Cas no 74258-81-4 (5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine
• CAS No: 74258-81-4
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• MDL: MFCD02223231
• CID: 5560847
• Update Time: 2025-10-28

5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-5-amine, 3-(3,4,5-trimethoxyphenyl)-

• MDL： MFCD02223231
• Inchi： 1S/C11H14N4O3/c1-16-7-4-6(10-13-11(12)15-14-10)5-8(17-2)9(7)18-3/h4-5H,1-3H3,(H3,12,13,14,15)
• InChI Key： HJAZVFFYCMPUHD-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=CC(OC)=C(OC)C(OC)=C2)=N1

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 486.1±55.0 °C(Predicted)
• pka: 10.33±0.40(Predicted)

Additional information on 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine

Introduction to 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine (CAS No. 74258-81-4)

The compound 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine, identified by its CAS number 74258-81-4, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The presence of a trimethoxyphenyl substituent alongside the 1H-1,2,4-triazol core suggests a unique interplay of electronic and steric effects that may contribute to its pharmacological properties.

In recent years, there has been a growing interest in triazole derivatives as scaffolds for drug discovery. The 1,2,4-triazole ring system is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. The addition of an amine group at the 3-position of the triazole ring introduces further modularity, allowing for diverse chemical modifications that can fine-tune biological activity. The 3,4,5-trimethoxyphenyl moiety further enhances the molecular complexity by introducing hydrophobic interactions and potential hydrogen bonding capabilities.

Current research in this area has highlighted the importance of understanding the structural-activity relationships (SAR) of such compounds. Computational studies have shown that the trimethoxyphenyl group can significantly influence the binding affinity of the molecule to biological targets by modulating both hydrophobic and electronic properties. This has led to investigations into its potential applications in treating various diseases, including inflammatory conditions and infectious disorders.

One of the most compelling aspects of 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine is its potential as a lead compound for further drug development. Preclinical studies have begun to explore its interactions with enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in pathways associated with cancer progression. The trimethoxyphenyl substituent appears to play a crucial role in stabilizing these interactions through π-stacking and hydrophobic interactions.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical chemistry. Key steps include the formation of the triazole ring via cyclocondensation reactions followed by functionalization at the 3-position with the amine group. The introduction of the 3,4,5-trimethoxyphenyl group typically involves Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed processes. These synthetic strategies not only showcase the versatility of modern organic methodologies but also underscore the importance of efficient synthetic routes in drug development.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine to target proteins. These studies have revealed promising interactions with proteins involved in immune modulation and signal transduction. The ability to predict such interactions computationally accelerates the drug discovery process by allowing researchers to prioritize compounds for experimental validation.

The pharmacokinetic properties of this compound are also under investigation. Initial pharmacokinetic studies suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability. These characteristics are critical for assessing its suitability as a therapeutic agent. Additionally, toxicological evaluations have begun to assess its safety profile, with early results indicating low toxicity at tested doses. Such findings are essential for advancing this compound into clinical trials where it could potentially address unmet medical needs.

The broader significance of 5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-amine lies in its contribution to our understanding of heterocyclic chemistry and its applications in medicine. As research continues to uncover new biological activities and synthetic strategies for triazole derivatives like this one, there is immense potential for discovering novel therapeutic agents that could improve human health outcomes worldwide.